Cas no 397843-70-8 (3-(Butylaminocarbonyl)phenylboronic acid)

3-(Butylaminocarbonyl)phenylboronic acid Properties

Names and Identifiers

• (3-(Butylcarbamoyl)phenyl)boronic acid
• 3-(Butylaminocarbonyl)phenylboronic acid
• 3-(n-Butylcarbamoyl)benzeneboronic acid
• [3-(butylcarbamoyl)phenyl]boronic acid
• Boronic acid,B-[3-[(butylamino)carbonyl]phenyl]-
• 3-(N-BUTYLAMINOCARBONYL)PHENYLBORONIC ACID
• MFCD04115691
• AB20408
• AKOS015839735
• (3-(Butylcarbamoyl)phenyl)boronicacid
• AS-64633
• 397843-70-8
• CS-0175916
• D71313
• A853699
• 3-(Butylaminocarbonyl)benzeneboronic acid
• SCHEMBL177577
• UMTGJEHDHSYNMS-UHFFFAOYSA-N
• DTXSID30395133
• 3-(butylcarbamoyl)phenylboronic acid
• [3-(butylcarbamoyl)phenyl]boronic Acid
• DB-087036
• +Expand

• MDL： MFCD04115691
• InChIKey： UMTGJEHDHSYNMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16BNO3/c1-2-3-7-13-11(14)9-5-4-6-10(8-9)12(15)16/h4-6,8,15-16H,2-3,7H2,1H3,(H,13,14)
• SMILES： CCCCNC(C1=CC(B(O)O)=CC=C1)=O

Computed Properties

• Exact Mass: 221.12200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.122
• Heavy Atom Count: 16
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• LogP: 0.28720
• PSA: 69.56000
• Refractive Index: 1.533
• Boiling Point: Not available
• Melting Point: 216-224°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.2±0.1 g/cm3

3-(Butylaminocarbonyl)phenylboronic acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-(Butylaminocarbonyl)phenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%